Cas no 1256823-25-2 (4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE)
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxaldehyde, 4-methoxy-6-methyl-
- 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE
-
- Inchi: 1S/C8H9NO2/c1-6-3-8(11-2)7(5-10)4-9-6/h3-5H,1-2H3
- InChI Key: RSOXCXIPROGZSJ-UHFFFAOYSA-N
- SMILES: C1=NC(C)=CC(OC)=C1C=O
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6486299-0.05g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 0.05g |
$222.0 | 2025-03-15 | |
| Enamine | EN300-6486299-0.1g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 0.1g |
$331.0 | 2025-03-15 | |
| Enamine | EN300-6486299-0.25g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 0.25g |
$474.0 | 2025-03-15 | |
| Enamine | EN300-6486299-0.5g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 0.5g |
$746.0 | 2025-03-15 | |
| Enamine | EN300-6486299-1.0g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 1.0g |
$956.0 | 2025-03-15 | |
| Enamine | EN300-6486299-2.5g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 2.5g |
$1874.0 | 2025-03-15 | |
| Enamine | EN300-6486299-5.0g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 5.0g |
$2774.0 | 2025-03-15 | |
| Enamine | EN300-6486299-10.0g |
4-methoxy-6-methylpyridine-3-carbaldehyde |
1256823-25-2 | 95.0% | 10.0g |
$4114.0 | 2025-03-15 | |
| Chemenu | CM458633-250mg |
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE |
1256823-25-2 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM458633-500mg |
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE |
1256823-25-2 | 95%+ | 500mg |
$*** | 2023-03-29 |
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE (CAS No. 1256823-25-2): A Key Intermediate in Modern Pharmaceutical Synthesis
4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE, identified by its CAS number 1256823-25-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.
The structural framework of 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE consists of a pyridine core substituted with a methoxy group at the 4-position and a methyl group at the 6-position, with a formyl group (aldehyde) at the 3-position. This specific arrangement imparts reactivity that makes it an invaluable building block for medicinal chemists. The presence of the aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases and other heterocyclic compounds that exhibit diverse pharmacological activities.
In recent years, there has been a surge in research focusing on the development of small-molecule drugs with enhanced efficacy and reduced side effects. Among these efforts, compounds derived from pyridine derivatives have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders. The 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE intermediate plays a pivotal role in this context by serving as a precursor for synthesizing molecules that modulate key biological pathways.
One of the most compelling applications of 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE is in the synthesis of acetylcholinesterase inhibitors, which are critical for managing cognitive decline associated with neurodegenerative diseases. Researchers have demonstrated that derivatives of this compound can interact with the enzyme's active site, thereby inhibiting its activity and preventing the breakdown of acetylcholine, a neurotransmitter essential for memory and learning. Preliminary studies indicate that certain analogs exhibit higher selectivity and lower toxicity compared to existing drugs on the market.
The aldehyde group in 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE also facilitates the formation of complex molecular architectures through Michael addition reactions, enabling the creation of novel scaffolds with tailored pharmacokinetic properties. This versatility has made it a preferred choice for medicinal chemists engaged in structure-based drug design. Additionally, recent advances in green chemistry have encouraged the exploration of sustainable synthetic routes for this intermediate, emphasizing catalytic methods that minimize waste and energy consumption.
The pharmaceutical industry has also leveraged computational chemistry techniques to optimize synthetic pathways involving 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE. Molecular modeling studies have identified key interactions between this intermediate and target enzymes, providing insights into how structural modifications can enhance binding affinity and bioavailability. These findings have guided the development of next-generation drug candidates with improved therapeutic profiles.
In conclusion, 4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE (CAS No. 1256823-25-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for drug discovery efforts aimed at addressing some of the most pressing medical challenges today. As research continues to uncover new applications for this compound, its significance in advancing therapeutic innovation is set to grow even further.
1256823-25-2 (4-METHOXY-6-METHYLPYRIDINE-3-CARBALDEHYDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)